Cas no 1142199-37-8 ((4e)-4-(biphenyl-4-ylmethylene)-3-(chloromethyl)-isoxazol-5(4h)-one)

• Product Name: (4e)-4-(biphenyl-4-ylmethylene)-3-(chloromethyl)-isoxazol-5(4h)-one
• CAS No: 1142199-37-8
• MF: C₁₇H₁₂ClNO₂
• MW: 297.735683441162
• CID: 1202084
• PubChem ID: 25220212
• Update Time: 2025-04-20

(4e)-4-(biphenyl-4-ylmethylene)-3-(chloromethyl)-isoxazol-5(4h)-one Chemical and Physical Properties

Names and Identifiers

• (4e)-4-(biphenyl-4-ylmethylene)-3-(chloromethyl)-isoxazol-5(4h)-one
• AKOS005171861
• A920666
• (4E)-3-(chloromethyl)-4-[(4-phenylphenyl)methylidene]-1,2-oxazol-5-one
• (4E)-4-(biphenyl-4-ylmethylidene)-3-(chloromethyl)-1,2-oxazol-5(4H)-one
• 1142199-37-8
• 4-([1,1'-Biphenyl]-4-ylmethylene)-3-(chloromethyl)isoxazol-5(4H)-one
• STK505212

• MDL： MFCD12027804
• Inchi： 1S/C17H12ClNO2/c18-11-16-15(17(20)21-19-16)10-12-6-8-14(9-7-12)13-4-2-1-3-5-13/h1-10H,11H2/b15-10+
• InChI Key： PLPYHLURKPXZOF-XNTDXEJSSA-N
• SMILES： ClCC1/C(/C(=O)ON=1)=C\C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 297.056
• Monoisotopic Mass: 297.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 4.5